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Compound Name:
Phosphate-d10

Cat. No.: B15558065

Get Quote
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This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical methodologies related to Bis(2,3-dibromopropyl) Phosphate-d10. It is
intended for researchers, scientists, and professionals in the fields of drug development and
chemical analysis.

Core Chemical Properties

Bis(2,3-dibromopropyl) Phosphate-d10 is the deuterated analog of Bis(2,3-dibromopropyl)
Phosphate. These compounds are derivatives of the flame retardant Tris(2,3-dibromopropyl)

Phosphate (TBPP).[1] The deuterated standard is primarily used for accurate quantification in
analytical studies, particularly in environmental and biological monitoring.

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of Bis(2,3-
dibromopropyl) Phosphate-d10 and its non-deuterated counterpart.
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Bis(2,3-dibromopropyl)

Property Reference
Phosphate-d10 Value

Molecular Formula C6HD10Br404P [1]

Molecular Weight 507.8 g/mol [1]

Storage Temperature -20°C [1]

Solubility Methanol (Slightly) [1]

Property Bis(2,3-dibromopropyl) Reference
Phosphate Value

CAS Number 5412-25-9

Molecular Formula C6H11Br404P

Molecular Weight 497.74 g/mol

Boiling Point 457.7°C at 760 mmHg

Density 2.31 g/cm3

Flash Point 230.6°C

Vapor Pressure

1.19E-09 mmHg at 25°C

pKa 1.26 £ 0.50 (Predicted)
Stability Hygroscopic

N Chloroform (Slightly), Methanol
Solubility

(Slightly)

Experimental Protocols
Plausible Synthesis of Bis(2,3-dibromopropyl)

Phosphate-d10

While the specific, proprietary synthesis method for commercial Bis(2,3-dibromopropyl)

Phosphate-d10 is not publicly available, a plausible route can be inferred from general
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methods for synthesizing deuterated organophosphorus compounds. A common strategy
involves the reaction of a deuterated alcohol with a phosphorus oxyhalide.

Materials:

2,3-Dibromo-1-propanol-d5

Phosphorus oxychloride (POCI3)

Pyridine (or another suitable base)

Anhydrous diethyl ether (or other suitable solvent)

Procedure:

 In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and a
nitrogen inlet, dissolve 2,3-Dibromo-1-propanol-d5 in anhydrous diethyl ether under a
nitrogen atmosphere.

e Cool the solution to 0°C in an ice bath.

» Slowly add a stoichiometric amount of phosphorus oxychloride dropwise to the solution while
stirring.

 After the addition is complete, add a slight excess of pyridine to the reaction mixture to
neutralize the HCI byproduct.

» Allow the reaction to stir at room temperature for several hours to ensure completion.

e The reaction mixture is then filtered to remove the pyridinium hydrochloride salt.

» The filtrate is washed sequentially with dilute HCI, saturated sodium bicarbonate solution,
and brine.

» The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.
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 Purification of the Bis(2,3-dibromopropyl) Phosphate-d10 is typically achieved through
column chromatography.

Analytical Method for Bis(2,3-dibromopropyl) Phosphate
in Textiles

A validated method for the analysis of Bis(2,3-dibromopropyl) Phosphate in textile products has
been developed using Gas Chromatography-Mass Spectrometry (GC-MS). This method is
crucial for regulatory compliance and safety assessment of consumer products.

Materials:

Textile sample

Methanol containing hydrochloric acid

Trimethylsilyl diazomethane

Bis(2,3-dibromopropyl) Phosphate-d10 (as an internal standard)

GC-MS system
Procedure:

o Extraction: A known weight of the textile sample is subjected to reflux extraction with
methanol containing hydrochloric acid. The internal standard, Bis(2,3-dibromopropyl)
Phosphate-d10, is added prior to extraction for accurate quantification.

o Derivatization: After extraction, the Bis(2,3-dibromopropyl) Phosphate is methylated using
trimethylsilyl diazomethane to improve its chromatographic properties.

e Analysis: The derivatized extract is then analyzed by GC-MS. The instrument is operated in
selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

» Quantification: The concentration of Bis(2,3-dibromopropyl) Phosphate in the sample is
determined by comparing the peak area of the analyte to that of the deuterated internal
standard.
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Visualizations
Metabolic Pathway of Tris(2,3-dibromopropyl)
phosphate

Bis(2,3-dibromopropyl) phosphate is a significant metabolite of the flame retardant Tris(2,3-
dibromopropyl) phosphate (TBPP). The metabolic conversion is primarily mediated by
cytochrome P450 enzymes in the liver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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